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Compound of Interest

Compound Name: 2-Methoxyethyl 2-cyanoacrylate

Cat. No.: B1595034 Get Quote

An In-depth Technical Guide to 2-Methoxyethyl
2-cyanoacrylate
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of 2-Methoxyethyl 2-cyanoacrylate. It is intended for

researchers, scientists, and professionals in drug development who are interested in the

application of this versatile monomer. This document details its synthesis, applications, and

relevant experimental protocols.

Molecular Structure and Formula
2-Methoxyethyl 2-cyanoacrylate is a cyanoacrylate ester recognized for its use in formulating

low-odor, low-bloom, and flexible adhesives, as well as its applications in the medical field.[1]

Its chemical identity is well-established through various identifiers and structural

representations.

The molecular structure of 2-Methoxyethyl 2-cyanoacrylate is characterized by a

methoxyethyl group attached to the acrylate backbone, which imparts unique properties such

as enhanced flexibility and reduced brittleness in the resulting polymers compared to other

cyanoacrylates.[2]

Below is a diagram representing the molecular structure of 2-Methoxyethyl 2-cyanoacrylate.
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Caption: Molecular structure of 2-Methoxyethyl 2-cyanoacrylate.

Chemical Identifiers and Properties
A summary of the key chemical identifiers and physicochemical properties of 2-Methoxyethyl
2-cyanoacrylate is provided in the table below for easy reference and comparison.

Identifier/Property Value Reference(s)

IUPAC Name
2-methoxyethyl 2-cyanoprop-2-

enoate
[3]

CAS Number 27816-23-5 [4][5][6]

Molecular Formula C₇H₉NO₃ [4][5][6]

Molecular Weight 155.15 g/mol [3][5][7]

Appearance Clear to pale yellow liquid [2]

Boiling Point 243.9°C at 760 mmHg [6]

Density 1.091 g/cm³ [6]

Flash Point 102.7°C [6]

Refractive Index 1.44 [6]

InChI
1S/C7H9NO3/c1-6(5-8)7(9)11-

4-3-10-2/h1,3-4H2,2H3
[2][4]

Canonical SMILES COCCOC(=O)C(=C)C#N [8]

Experimental Protocols
Synthesis of 2-Methoxyethyl 2-cyanoacrylate via
Knoevenagel Condensation
The synthesis of 2-Methoxyethyl 2-cyanoacrylate is commonly achieved through the

Knoevenagel condensation reaction.[9][10] This method involves the reaction of an aldehyde

with a compound containing an active methylene group, catalyzed by a weak base.
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Materials:

2-Methoxyethyl cyanoacetate (≥98.0%)

Formaldehyde (or a suitable source like paraformaldehyde)

Piperidine (99%)

Toluene (98%)

Anhydrous sodium sulfate

Inhibitor (e.g., hydroquinone)

Procedure:

A reaction flask equipped with a stirrer, thermometer, and reflux condenser is charged with 2-

methoxyethyl cyanoacetate and toluene.

A catalytic amount of piperidine is added to the mixture.

Formaldehyde is added portion-wise to the reaction mixture while maintaining the

temperature.

The mixture is heated to reflux, and the reaction progress is monitored by techniques such

as Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is washed with water to remove the catalyst and any water-soluble impurities.

The organic layer is separated and dried over anhydrous sodium sulfate.

A small amount of an inhibitor is added to prevent polymerization during storage.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield pure 2-Methoxyethyl 2-cyanoacrylate.

Below is a workflow diagram illustrating the synthesis process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1595034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reactants

Charge flask with
2-Methoxyethyl cyanoacetate,

Toluene, and Piperidine

Add Formaldehyde

Heat to Reflux
(Monitor with TLC)

Cool to Room Temperature

Wash with Water

Separate Organic Layer

Dry over Anhydrous Na₂SO₄

Add Inhibitor

Purify by Vacuum Distillation

End Product:
2-Methoxyethyl 2-cyanoacrylate
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Caption: Workflow for the synthesis of 2-Methoxyethyl 2-cyanoacrylate.
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Applications in Research and Drug Development
2-Methoxyethyl 2-cyanoacrylate is a monomer of significant interest in the biomedical field

due to the properties of its resulting polymer. The presence of the methoxyethyl group leads to

polymers with improved biocompatibility, flexibility, and lower toxicity compared to shorter-chain

cyanoacrylates.[11]

Key Application Areas:

Medical Adhesives: It is used as a surgical adhesive for sutureless wound closure and tissue

repair.[11] The polymer forms a strong bond in the presence of moisture, making it suitable

for biological environments.[2]

Drug Delivery Systems: This compound is utilized in the creation of nanocapsules and

controlled-release formulations for targeted therapeutic delivery.[11][12] The biodegradable

nature of the polymer allows for the gradual release of encapsulated drugs.

Dental Materials: In dentistry, it has potential applications in orthodontics for bonding

brackets and as a dentin sealant.[11]

The logical relationship for its application in drug delivery is outlined in the diagram below.
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Caption: Logical workflow for drug delivery application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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